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Introduction

MI-3454 is a highly potent, orally bioavailable small molecule inhibitor of the menin-mixed
lineage leukemia 1 (MLL1) protein-protein interaction, with an IC50 of 0.51 nM.[1][2] It has
demonstrated significant potential in preclinical models of acute leukemias harboring MLL1
rearrangements or NPM1 mutations.[3][4] MI-3454 effectively disrupts the menin-MLL1
interaction, leading to the downregulation of key leukemogenic genes such as HOXA9 and
MEIS1, thereby inducing differentiation and inhibiting proliferation of leukemia cells.[1][3][5]
These application notes provide detailed information on the solubility of MI-3454 and protocols
for its preparation and use in cell-based assays.
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Parameter Value

Reference

In Vitro IC50 (menin-MLL1

) ) 0.51 nM [1][6]
interaction)
In Vitro GI50 (MLL-rearranged

_ 7-27nM [1][3]
cell lines)
Solubility in DMSO 31.25 mg/mL (49.08 mM) [1][6]
Aqueous Solubility > 15 uM [3]

-20°C for up to 1 year, or -80°C

Storage of Stock Solution for up to 2 years (stored under  [1]

nitrogen)

Signaling Pathway

MI-3454 targets the interaction between menin and MLL1, which is crucial for the oncogenic

activity of MLL fusion proteins in specific types of leukemia.[7] By inhibiting this interaction, MI-

3454 prevents the recruitment of the MLL1 complex to chromatin, leading to a decrease in the

expression of downstream target genes like HOXA9 and MEIS1.[2][3][5] This ultimately results

in the differentiation of leukemic cells and a reduction in their proliferative capacity.[3][7]
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Figure 1: MI-3454 signaling pathway.
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Experimental Protocols
Preparation of MI-3454 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MI-3454 from a solid
powder.

Materials:

e MI-3454 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][6]

Procedure:

o Equilibrate the MI-3454 vial to room temperature before opening.

o Weigh the desired amount of MI-3454 powder in a sterile microcentrifuge tube.

e Calculate the volume of DMSO required to achieve a 10 mM concentration. The molecular
weight of MI-3454 is 636.73 g/mol .[6]

¢ Add the calculated volume of DMSO to the MI-3454 powder.

» Vortex the solution thoroughly to dissolve the compound.

 If necessary, use an ultrasonic bath to ensure complete dissolution.[1][6]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C.[1]

Cell-Based Assay Workflow
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The following is a general workflow for utilizing MI-3454 in a cell-based viability assay, such as
an MTT assay.[3]

Workflow:

o Cell Seeding: Plate leukemia cell lines (e.g., MV-4-11, MOLM-13) at a density of 1 x 10”5 to
2 x 10”5 cells/mL in appropriate cell culture medium.[3]

e Compound Dilution: Prepare serial dilutions of the MI-3454 stock solution in cell culture
medium to achieve the desired final concentrations. It is recommended to perform a dose-
response curve to determine the GI50. A common concentration range for initial experiments
is 0.001 to 10 pM.[1][6]

o Treatment: Add the diluted MI-3454 or a vehicle control (e.g., 0.25% DMSO) to the plated
cells.[3]

 Incubation: Incubate the cells at 37°C in a humidified incubator for the desired duration. For
viability assays, a 7-day incubation period is often used, with a media change and re-addition
of the compound on day 4.[3]

o Assay: Perform the cell viability assay according to the manufacturer's instructions.

o Data Analysis: Analyze the data to determine the effect of MI-3454 on cell viability and
calculate the GI50 value.
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Figure 2: Experimental workflow for MI-3454.
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Conclusion

MI-3454 is a potent and selective inhibitor of the menin-MLL1 interaction with promising
therapeutic potential. Proper handling and preparation of this compound are crucial for
obtaining reliable and reproducible results in cell-based assays. The protocols and data
provided in these application notes are intended to serve as a guide for researchers in their
investigation of MI-3454.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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